2,3,5-triphenyl-2,3-dihydro-1H-tetrazole hydrochloride

• IUPAC Name: 2,3,5-triphenyl-1H-tetrazole;hydrochloride
• InChI: InChI=1S/C19H16N4.ClH/c1-4-10-16(11-5-1)19-20-22(17-12-6-2-7-13-17)23(21-19)18-14-8-3-9-15-18;/h1-15H,(H,20,21);1H
• InChI Key: LCJINPXTMHVZGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(N(N2)C3=CC=CC=C3)C4=CC=CC=C4.Cl
• Molecular Formula: C19H17ClN4
• Molecular Weight: 336.8 g/mol

Description

2,3,5-triphenyl-2,3-dihydro-1H-tetrazole hydrochloride is a chemical compound that has gained significant attention in scientific research. This compound has been studied for its potential applications in various fields, including medicine, materials science, and catalysis.

Scientific Research Applications

2,3,5-triphenyl-2,3-dihydro-1H-tetrazole hydrochloride has been studied extensively for its potential applications in various fields. In medicine, this compound has been shown to have anticancer properties and may be used as a chemotherapeutic agent. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
In materials science, this compound has been studied for its potential use as a building block for the synthesis of novel materials. It has also been used as a ligand in coordination chemistry, which has potential applications in catalysis.

Mechanism of Action

The mechanism of action of 2,3,5-triphenyl-2,3-dihydro-1H-tetrazole hydrochloride is not fully understood. However, it is believed that this compound inhibits the activity of enzymes that are involved in DNA synthesis and cell division. This leads to the death of cancer cells and may also be responsible for its potential use in the treatment of neurodegenerative disorders.
Biochemical and Physiological Effects:
2,3,5-triphenyl-2,3-dihydro-1H-tetrazole hydrochloride has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells and may also have anti-inflammatory properties. It has also been shown to have neuroprotective effects and may help to prevent the formation of beta-amyloid plaques, which are associated with Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,3,5-triphenyl-2,3-dihydro-1H-tetrazole hydrochloride in lab experiments is its ease of synthesis. This compound can be produced in large quantities using a simple and efficient method. However, one limitation of using this compound is its potential toxicity. It is important to use caution when handling this compound and to follow proper safety protocols.

Future Directions

There are several potential future directions for research involving 2,3,5-triphenyl-2,3-dihydro-1H-tetrazole hydrochloride. One area of research is the development of new anticancer agents based on this compound. It may also be possible to use this compound as a building block for the synthesis of novel materials with unique properties. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of neurodegenerative disorders.